Cas no 23019-61-6 (1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide)
23019-61-6 structure
Product Name:1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide
CAS No:23019-61-6
MF:C15H16BrNO2
MW:322.197043418884
CID:1062807
PubChem ID:10567818
Update Time:2025-09-23
1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide
- ethyl 1-benzylpyridin-1-ium-4-carboxylate,bromide
- 1-Benzyl-4-ethoxycarbonylpyridinium bromide
- CTK0I8138
- N-benzyl-4-(carbethoxy)pyridinium bromide
- N-benzyl-4-(ethoxycarbonyl)pyridinium bromide
- Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)-, bromide
- SureCN7962605
- ethyl 1-benzylpyridin-1-ium-4-carboxylate;bromide
- SCHEMBL7962605
- DTXSID00441893
- 4-(Ethoxycarbonyl)-1-(phenylmethyl)-pyridinium Bromide
- 23019-61-6
- QDURSZTWSNZWLI-UHFFFAOYSA-M
- Pyridinium, 4-(ethoxycarbonyl)-1-(phenylmethyl)-, bromide (1:1)
- AKOS024341800
-
- Inchi: 1S/C15H16NO2.BrH/c1-2-18-15(17)14-8-10-16(11-9-14)12-13-6-4-3-5-7-13;/h3-11H,2,12H2,1H3;1H/q+1;/p-1
- InChI Key: QDURSZTWSNZWLI-UHFFFAOYSA-M
- SMILES: [Br-].O(CC)C(C1C=C[N+](=CC=1)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 304.9112
- Monoisotopic Mass: 321.03644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 253
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.18
1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B233665-5000mg |
1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide |
23019-61-6 | 5g |
$ 1608.00 | 2023-04-18 | ||
| TRC | B233665-500mg |
1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide |
23019-61-6 | 500mg |
$ 201.00 | 2023-04-18 | ||
| TRC | B233665-5g |
1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide |
23019-61-6 | 5g |
$ 1320.00 | 2022-06-07 |
1-Benzyl-4-carboxy-pyridinium Ethyl Ester Bromide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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